2,4,6-Trichloro-5-ethylpyrimidine
Overview
Description
2,4,6-Trichloro-5-ethylpyrimidine is a chemical compound with the molecular formula C6H5Cl3N2 . It has a molecular weight of 211.48 .
Molecular Structure Analysis
The molecular structure of 2,4,6-Trichloro-5-ethylpyrimidine consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms. Three of the carbon atoms are substituted with chlorine atoms and one with an ethyl group .Physical And Chemical Properties Analysis
2,4,6-Trichloro-5-ethylpyrimidine is a solid at room temperature . More specific physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Pharmaceutical Research
2,4,6-Trichloro-5-ethylpyrimidine is a valuable intermediate in pharmaceutical research. Its trichloropyrimidine core is a key structural component in the synthesis of various therapeutic agents. For instance, it can be used to develop novel antiviral drugs targeting RNA synthesis or as a precursor for compounds with potential anticancer activity. The compound’s ability to act as a CYP1A2 inhibitor may also be explored for drug-drug interaction studies .
Agricultural Chemistry
In the field of agricultural chemistry, this compound serves as a building block for creating new pesticides and herbicides. Its reactivity with various nucleophiles allows for the synthesis of pyrimidine derivatives that can disrupt the life cycle of pests and weeds, contributing to crop protection strategies .
Material Science
2,4,6-Trichloro-5-ethylpyrimidine finds applications in material science, particularly in the development of novel organic materials. Its incorporation into polymers can enhance their properties, such as thermal stability and resistance to degradation. Researchers may also investigate its use in the creation of low-k dielectric materials for electronics .
Environmental Science
This compound’s role in environmental science includes the study of its degradation products and their impact on ecosystems. Understanding its breakdown pathways can inform the environmental risk assessment of related chemicals. Additionally, it can be used as a tracer or standard in the analytical methods for detecting environmental pollutants .
Biochemistry
In biochemistry, 2,4,6-Trichloro-5-ethylpyrimidine can be utilized to study enzyme-substrate interactions, especially those involving halogenated compounds. It may also serve as a substrate or inhibitor in enzymatic assays to elucidate the mechanisms of biologically relevant reactions .
Chemical Engineering
The compound’s utility in chemical engineering lies in its application to process optimization. Its properties can be leveraged to improve the efficiency of chemical reactions, such as in the design of catalysts or the development of green chemistry protocols. Moreover, its behavior under different conditions can be studied to enhance the scalability of chemical processes .
Safety and Hazards
properties
IUPAC Name |
2,4,6-trichloro-5-ethylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl3N2/c1-2-3-4(7)10-6(9)11-5(3)8/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMPDRUUXTSYMJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(N=C1Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20290289 |
Source
|
| Record name | 2,4,6-trichloro-5-ethylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20290289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trichloro-5-ethylpyrimidine | |
CAS RN |
1780-38-7 |
Source
|
| Record name | 2,4,6-Trichloro-5-ethylpyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1780-38-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4,6-Trichloro-5-ethylpyrimidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001780387 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1780-38-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67799 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,4,6-trichloro-5-ethylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20290289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4,6-trichloro-5-ethylpyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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